Cas no 61166-89-0 (Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylsulfonyl)-)

• Product Name: Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylsulfonyl)-
• CAS No: 61166-89-0
• MF: C₁₅H₁₄Cl₂O₃S
• MW: 345.240861415863
• CID: 489994
• PubChem ID: 71398743
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(4-chlorophenoxy)-2-(propylsulfonyl)-
• 1-chloro-4-(4-chlorophenoxy)-2-propylsulfonylbenzene
• 61166-89-0
• 1-Chloro-4-(4-chlorophenoxy)-2-(propane-1-sulfonyl)benzene
• DTXSID70820151

• Inchi： 1S/C15H14Cl2O3S/c1-2-9-21(18,19)15-10-13(7-8-14(15)17)20-12-5-3-11(16)4-6-12/h3-8,10H,2,9H2,1H3
• InChI Key： SVDKGMRPDRVCPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(CCC)(=O)=O)OC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 344.00422
• Monoisotopic Mass: 344.0040709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37